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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516

An In-depth Technical Guide to 4'-Chloroacetanilide (CAS 539-03-7)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4'-Chloroacetanilide (CAS
539-03-7), a halogenated aromatic amide. It is an important intermediate in organic synthesis,
particularly in the pharmaceutical and dye industries[1][2]. This guide details its chemical and
physical properties, provides experimental protocols, and illustrates key processes and
relationships through structured diagrams.

Core Properties and Information

4'-Chloroacetanilide is a white to grayish-beige crystalline powder at room temperature[1][3]
[4]. Itis structurally characterized by a 4-chlorophenyl group attached to an acetamide
moiety[1].

Table 1: General and Chemical Identifiers
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Identifier Value Reference
CAS Number 539-03-7 [4115][6]
Molecular Formula C8H8CINO [41[5]
Molecular Weight 169.61 g/mol [41[5]
IUPAC Name N-(4-chlorophenyl)acetamide [718]

p-Chloroacetanilide, N-Acetyl-
Synonyms - [61[8]
4-chloroaniline

SMILES CC(=0)NC1=CC=C(C=C1)Cl  [5]

GGUOCFNAWIODMF-
InChlKey [5119]
UHFFFAOYSA-N

Physicochemical Data

The compound's physical properties are well-documented, though slight variations in reported
values exist depending on the source and purity.

Table 2: Physicochemical Properties
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Property Value Reference

White to grey-beige crystalline

Appearance sowder [1][3][7]
Melting Point 176-181 °C [3][4][5][6]
Boiling Point 333 °C at 1013 hPa [31[5]
Density 1.385 g/cm3 at 22 °C [415]
Flash Point 156.4 + 23.2 °C [9]

Water Solubility 0.95 g/L (experimental) [5]

Soluble in hot dioxane,

Organic Solvent Solubility ethanol, ether; slightly soluble [2][4][8][10]
in benzene.
LogP 2.05 [9]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 4'-Chloroacetanilide.

Table 3: Spectroscopic Data

Technique Data Highlights Reference
Amax (95% Ethanol): 249 nm
UV Spectroscopy [8]
(log € = 4.25)
Spectrum available (KBr Pellet
Infrared (IR) Spectroscopy ) [8][11]
Technique)
Spectrum available (400 MHz
1H NMR _ [11][12]
in DMSO-d6)
13C NMR Spectrum data available [8][13]
Mass Spectrometry GC-MS data available [8]
Raman Spectroscopy FT-Raman spectrum available [8]
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Safety and Toxicological Profile

4'-Chloroacetanilide is classified as an irritant. Proper handling and personal protective

equipment are required.

Table 4: Hazard and Safety Information

Category

Information

Reference

GHS Pictogram

GHSO07 (Exclamation Mark)

[14]

Signal Word

Warning

[14][15]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[15][16]

Precautionary Statements

P261, P264, P280,
P302+P352,
P305+P351+P338

[15]

Toxicity Summary

Mutagenic for bacteria/yeast.
Studies in rats indicate hepato-
and nephrotoxic potential. The
toxicological properties have

not been fully investigated.

[618][17]

Target Organs

Respiratory system

[15]

Experimental Protocols
Synthesis of 4'-Chloroacetanilide via Electrophilic
Aromatic Substitution

This protocol describes the chlorination of acetanilide using a bleaching powder solution. The

acetamido group (-NHCOCHS:) is an ortho-, para-directing activator, and its steric bulk favors

the formation of the para-substituted product.

Materials:
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Acetanilide (5 g)

Glacial acetic acid (10 g)

Ethyl alcohol (10 g)

Deionized water

10% bleaching powder (calcium hypochlorite) solution, cold (100 mL)

Procedure:

In a suitable flask, dissolve 5 g of acetanilide in a mixture of 10 g of glacial acetic acid and 10
g of ethyl alcohol. Gentle warming may be applied to facilitate dissolution.

Dilute the resulting solution with 100 mL of water.
Heat the mixture to 50 °C while stirring.

Slowly add 100 mL of a cold 10% bleaching powder solution to the heated mixture. Maintain
continuous stirring throughout the addition.

The product, 4'-Chloroacetanilide, will precipitate out of the solution.
Collect the solid product by vacuum filtration.

Wash the collected solid with cold water to remove any remaining reactants and soluble
byproducts.

Recrystallize the crude product from dilute alcohol or dilute acetic acid to yield purified,
colorless needles of 4'-Chloroacetanilide[18].

Diagram 1: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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